Cas no 2228367-52-8 (tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228367-52-8
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5829660
• PubChem ID: 165621397
• Update Time: 2025-06-08

tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(2,4-dimethylphenyl)-2-oxoethyl]-N-methylcarbamate
• EN300-1887806
• 2228367-52-8

• Inchi： 1S/C16H23NO3/c1-11-7-8-13(12(2)9-11)14(10-18)17(6)15(19)20-16(3,4)5/h7-10,14H,1-6H3
• InChI Key： NVDNPHVVKXYQGP-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate

Introduction to tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228367-52-8)

tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228367-52-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functionality, and a substituted phenyl ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's stability and reactivity. The carbamate functionality is a key feature that often confers specific biological activities, such as enzyme inhibition or receptor modulation. The substituted phenyl ring with 2,4-dimethyl groups adds complexity to the molecule, potentially enhancing its binding affinity to specific biological targets.

Recent studies have explored the potential of tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural features can exhibit neuroprotective effects by modulating key enzymes involved in oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that carbamate derivatives can inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and Alzheimer's disease.

In addition to its potential neuroprotective properties, tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have shown that the presence of the tert-butyl group can enhance the lipophilicity of the molecule, potentially improving its bioavailability and tissue penetration. However, further investigations are needed to fully characterize its pharmacokinetic profile.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate is still in the early stages of development, preliminary data from animal models have been promising. For example, a study conducted on rodent models of neurodegeneration showed that this compound could significantly improve cognitive function and reduce neuronal loss. These findings provide a strong rationale for advancing this compound into human clinical trials.

In conclusion, tert-butyl N-1-(2,4-dimethylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228367-52-8) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for developing new therapies for neurodegenerative diseases and inflammatory conditions. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.